Cas no 921861-05-4 (1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide)

• Product Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• CAS No: 921861-05-4
• MF: C₁₆H₁₉ClN₄O₅S₂
• MW: 446.928859949112
• CID: 6584248
• PubChem ID: 44030177
• Update Time: 2025-07-09

1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide
• 1-(5-chlorothiophen-2-yl)sulfonyl-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• 1-[(5-chlorothiophen-2-yl)sulfonyl]-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-4-carboxamide
• AKOS024632543
• 921861-05-4
• F2260-0155
• 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C16H19ClN4O5S2/c17-12-3-4-13(27-12)28(23,24)21-7-5-10(6-8-21)14(22)18-16-20-19-15(26-16)11-2-1-9-25-11/h3-4,10-11H,1-2,5-9H2,(H,18,20,22)
• InChI Key： OILVTCDJTDPIGE-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCC(C(NC2=NN=C(C3CCCO3)O2)=O)CC1

Computed Properties

• Exact Mass: 446.0485398g/mol
• Monoisotopic Mass: 446.0485398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide

Comprehensive Analysis of 1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide (CAS No. 921861-05-4)

In the realm of organic chemistry and pharmaceutical research, 1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide (CAS No. 921861-05-4) has emerged as a compound of significant interest. This molecule, characterized by its complex structure featuring a chlorothiophene moiety and an oxadiazole ring, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its unique sulfonyl and carboxamide functional groups, which contribute to its diverse reactivity and biological activity.

The compound's CAS number 921861-05-4 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, while lengthy, highlights key structural components: the 5-chlorothiophen-2-yl group, the oxolan-2-yl (tetrahydrofuran) fragment, and the piperidine-4-carboxamide backbone. These features make it a versatile intermediate in synthetic organic chemistry, particularly in the development of novel heterocyclic compounds.

Recent trends in chemical research emphasize the importance of sulfonamide derivatives and oxadiazole-containing molecules, both of which are present in this compound. These structural motifs are frequently explored for their potential in drug discovery, particularly in targeting enzymes and receptors. The integration of a thiophene ring further enhances the compound's utility, as thiophene derivatives are known for their pharmacological properties.

From a synthetic perspective, 1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide exemplifies modern strategies in multi-step organic synthesis. Its preparation often involves sulfonylation reactions, amide couplings, and cyclization techniques, which are topics of high interest in contemporary organic chemistry literature. Researchers frequently search for optimized synthetic routes to this compound, reflecting its growing importance in chemical R&D.

The compound's potential applications extend to materials science, where its aromatic and heterocyclic components could contribute to the development of advanced polymers or small-molecule semiconductors. This interdisciplinary relevance aligns with current scientific trends focusing on functional materials derived from organic building blocks.

In analytical chemistry, characterizing CAS 921861-05-4 presents interesting challenges due to its structural complexity. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its identity and purity. These analytical aspects are crucial for researchers working with this compound, as evidenced by frequent queries in scientific forums about its spectral properties.

The stability and storage conditions of 1-(5-chlorothiophen-2-yl)sulfonyl-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-4-carboxamide are also subjects of practical importance. While not classified as hazardous, proper handling under standard laboratory conditions is recommended to maintain its integrity. This practical consideration addresses common questions from laboratory technicians and industrial chemists working with this material.

As research continues, the scientific community remains interested in exploring the full potential of CAS 921861-05-4 and related compounds. Its structural features position it as a promising candidate for further investigation in various chemical and pharmaceutical applications, making it a compound worth watching in coming years.